2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C25H29N3O4/c1-25(2)13-17-7-4-11-22(24(17)32-25)31-16-23(29)28(14-18-8-6-12-30-18)15-20-19-9-5-10-21(19)27(3)26-20/h4,6-8,11-12H,5,9-10,13-16H2,1-3H3
• InChI Key: FCQIQZZEXNJFBM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N(CC3=CC=CO3)CC4=NN(C5=C4CCC5)C)C
• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol

Description

The compound “2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)acetamide” is a complex organic molecule. It contains several functional groups and rings, including a 2,3-dihydrobenzofuran ring, a furan ring, and a tetrahydrocyclopenta[c]pyrazole ring.

Molecular Structure Analysis

The 2,3-dihydrobenzofuran skeleton comprises a saturated 5-membered oxygen heterocycle fused to a benzene ring with the oxygen atom adjacent to the aromatic system. This ring system confers a rigid shape to a molecule, with a well-defined spatial arrangement of substituents.

Chemical Reactions Analysis

During the reaction process, a 2-(allyloxy)aryl radical would be generated in situ, which would undergo the intramolecular addition of a double bond to afford an alkyl radical intermediate. Further insertion of sulfur dioxide would produce an alkylsulfonyl radical.

Scientific Research Applications

Structural Characterization and Biological Activity

A study conducted on a closely related compound, 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl) acetamide, has been synthesized and structurally characterized. This compound exhibited moderate herbicidal and fungicidal activities, suggesting potential agricultural applications. The crystal structure was determined, showing intramolecular hydrogen bonds and intermolecular weak interactions that lead to one-dimensional tapes, indicating the importance of molecular arrangement in its activity (Hu Jingqian et al., 2016).

Synthesis and Chemical Reactions

Research on the synthesis of compounds containing the benzofuran moiety, like the one , has been extensive due to their interesting chemical properties and potential applications. For instance, studies on the synthesis of 5H-furo[3′,2′:6,7][1]benzopyrano[3,4-c]pyridin-5-ones and their derivatives have provided insights into chemical reactions that could be applicable for synthesizing related compounds (J. Morón et al., 1983). Similarly, research on dibenzofurans and their synthesis through annelation of benzofurans underscores the versatility of benzofuran derivatives in chemical synthesis (C. Carvalho & M. V. Sargent, 1984).

Potential Antioxidant Activity

Novel coordination complexes constructed from derivatives similar to the compound of interest have shown significant antioxidant activity. These findings hint at possible health-related applications of such compounds, particularly in combating oxidative stress (K. Chkirate et al., 2019).

Future Directions

The future directions of research on this compound could involve further exploration of its synthesis, characterization, and potential applications. Given the bioactivity of similar compounds, it could be of interest in medicinal chemistry.